Cas no 15185-40-7 (Benzoxazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-, iodide (1:1))

• Product Name: Benzoxazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-, iodide (1:1)
• CAS No: 15185-40-7
• MF: C₁₉H₁₉IN₂O₂
• MW: 434.270837068558
• CID: 200278
• PubChem ID: 14121355
• Update Time: 2025-04-19

Benzoxazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-, iodide (1:1)
• 3-Ethyl-2-((3-ethyl-3H-benzoxazol-2-ylidene)methyl)benzoxazolium iodide
• 3-ethyl-2-[(3-ethyl-1,3-benzoxazol-2-ylidene)methyl]-1,3-benzoxazol-3-ium iodide
• NK-863
• 3-ETHYL-2-((3-ETHYL-2(3H)-BENZOXAZOLYLIDENE)METHYL)BENZOXAZOLIUM IODIDE
• 3-ethyl-2-[(3-ethyl-3H-benzoxazol-2-ylidene)methyl]benzoxazolium iodide
• 3-Ethyl-2-[[3-ethylbenzoxazole-2(3H)-ylidene]methyl]benzoxazolium·iodide
• 2-[[3-Ethylbenzoxazole-2(3H)-ylidene]methyl]-3-ethylbenzoxazole-3-ium·iodide
• 15185-40-7
• (2Z)-3-ethyl-2-[(3-ethyl-1,3-benzoxazol-3-ium-2-yl)methylidene]-1,3-benzoxazole;iodide
• EINECS 239-236-6

• Inchi： 1S/C19H19N2O2.HI/c1-3-20-14-9-5-7-11-16(14)22-18(20)13-19-21(4-2)15-10-6-8-12-17(15)23-19;/h5-13H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： MUBIWUSJYHALAS-UHFFFAOYSA-M
• SMILES： [I-].O1C2C=CC=CC=2[N+](CC)=C1/C=C1/N(CC)C2C=CC=CC=2O/1

Computed Properties

• Exact Mass: 414.9
• Monoisotopic Mass: 434.049121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.49